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Introduction

Ethirimol is a systemic fungicide belonging to the pyrimidine group, recognized for its specific
efficacy against powdery mildew diseases in cereal crops, primarily caused by the fungus
Blumeria graminis (formerly Erysiphe graminis).[1] Its systemic nature allows for application as
both a seed treatment and a foliar spray, providing protection to the developing plant.[1][2] The
mode of action of Ethirimol involves the inhibition of nucleic acid synthesis in the fungal
pathogen by targeting the enzyme adenosine deaminase.[2][3] This document provides
detailed application notes and experimental protocols for the use of Ethirimol in a research
setting, targeting researchers, scientists, and professionals in drug development. It is important
to note that Ethirimol is not approved for agricultural use in the European Union.[1]

Data Presentation: Efficacy of Ethirimol in Spring
Barley

The following tables summarize quantitative data from field trials investigating the efficacy of
Ethirimol against powdery mildew in spring barley.

Table 1: Effect of Ethirimol Seed Treatment on Powdery Mildew and Spring Barley Yield
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Application Powdery Yield Increase
Treatment Rate (g a.i./kg Mildew (% leaf  over Control ( Reference
seed) area infected) kg/ha)
Untreated Jenkyn &
0 25.5 - o
Control Bainbridge, 1974
Ethirimol Seed Jenkyn &
0.75 10.2 + 250
Treatment Bainbridge, 1974
Ethirimol Seed Jenkyn &
1.5 5.8 + 350 o
Treatment Bainbridge, 1974

Table 2: Impact of Foliar Ethirimol Application Timing on Spring Barley Yield

Treatment Timing Yield Increase over

Description Reference
(Zadoks Scale) Control ( kg/ha)
GS 13-21 3-leaf to first tiller + 430 Lennard, 1981
Stem elongation to
GS 30-31 i + 510 Lennard, 1981
first node
GS 37-39 Flag leaf emergence + 320 Lennard, 1981
Untreated Control - - Lennard, 1981

Experimental Protocols
Protocol for Evaluating Ethirimol Efficacy as a Seed
Treatment

Objective: To determine the effectiveness of Ethirimol seed treatment in controlling powdery
mildew and its impact on cereal crop yield.

Materials:

o Certified cereal seeds (e.g., barley, wheat) of a powdery mildew-susceptible variety.
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» Ethirimol fungicide formulated for seed treatment.

e Seed treatment equipment (e.g., rotating drum mixer).

o Appropriate personal protective equipment (PPE).

» Field plots with uniform soil conditions.

» Standard agronomic inputs (fertilizers, herbicides).

¢ Disease assessment tools (e.g., standardized disease rating scales).

o Harvesting equipment suitable for small plots.

Methodology:

e Seed Treatment:

o Calculate the required amount of Ethirimol based on the seed weight and the desired
application rate (e.g., 0.75 g a.i./kg seed).

o In a well-ventilated area, apply the Ethirimol formulation to the seeds using a rotating
drum mixer to ensure even coating.

o Allow the treated seeds to air dry before sowing.

o Prepare an untreated control group of seeds.

o Experimental Design and Plot Establishment:

o Design the field trial using a randomized complete block design with a minimum of four
replications.

o Each plot should be of a standardized size (e.g., 1.5m x 5m).

o Sow the treated and untreated seeds at a consistent depth and seeding rate.

e Crop Management:
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o Apply standard agronomic practices for the specific cereal crop, including fertilization and
weed control, uniformly across all plots.

» Disease Assessment:
o Monitor the plots regularly for the onset of powdery mildew.

o Conduct disease severity assessments at key growth stages (e.g., tillering, stem
elongation, flag leaf emergence - Zadoks scale GS 21, 31, 39).

o Use a standardized scoring method, such as a 0-9 scale, where 0 represents no disease
and 9 represents severe infection on all leaves. Alternatively, assess the percentage of
leaf area affected by powdery mildew on the upper three leaves of 10 randomly selected
plants per plot.

e Yield Measurement:
o At crop maturity, harvest the central area of each plot to minimize edge effects.

o Determine the grain yield for each plot and adjust for moisture content to a standard (e.qg.,
14%).

o Calculate the yield in kg/ha .
e Data Analysis:

o Analyze the disease severity and yield data using appropriate statistical methods (e.g.,
ANOVA) to determine the significance of the treatment effects.

Protocol for Evaluating Ethirimol Efficacy as a Foliar
Spray

Objective: To assess the effectiveness of Ethirimol foliar sprays at different application timings
for the control of powdery mildew and its effect on cereal crop yield.

Materials:

« Ethirimol fungicide formulated for foliar application.
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o Calibrated backpack sprayer with appropriate nozzles.

o Field plots of a powdery mildew-susceptible cereal variety.

o Standard agronomic inputs.

e Disease assessment tools.

e Harvesting equipment.

Methodology:

e Plot Establishment and Management:
o Establish field plots as described in the seed treatment protocol.
o Manage the crop using standard agronomic practices.

e Fungicide Application:

[¢]

Prepare the Ethirimol spray solution according to the manufacturer's recommendations
for the target application rate (e.g., 280 g a.s./ha).

[¢]

Apply the foliar spray at specific Zadoks growth stages as per the experimental design
(e.g., GS 31, GS 39).

[¢]

Ensure uniform spray coverage of the plant canopy.

[e]

Include an untreated control group that is sprayed with water only.
e Disease Assessment:

o Conduct disease severity assessments before the first fungicide application and at regular
intervals (e.g., 14 and 28 days) after each application.

o Use the same disease scoring methods as described in the seed treatment protocol.

¢ Yield Measurement:
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o Harvest the plots at maturity and determine the grain yield as previously described.

o Data Analysis:

o Statistically analyze the data to compare the efficacy of different application timings on
disease control and yield.

Mandatory Visualizations
Signaling Pathway Diagram

Fungal Cell (Blumeria graminis)

DNA & RNA Synthesis

Click to download full resolution via product page

Caption: Mode of action of Ethirimol in Blumeria graminis.

Experimental Workflow Diagram
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Caption: Experimental workflow for Ethirimol efficacy trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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